Cas no 2150-55-2 (rac 2-Aminothiazoline-4-carboxylic Acid)

• Product Name: rac 2-Aminothiazoline-4-carboxylic Acid
• CAS No: 2150-55-2
• MF: C₄H₆N₂O₂S
• MW: 146.167639255524
• MDL: MFCD00010067
• CID: 93975
• PubChem ID: 16526
• Update Time: 2025-06-20

rac 2-Aminothiazoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5-dihydrothiazole-4-carboxylic acid
• rac 2-Aminothiazoline-4-carboxylic Acid
• 2-amino-4,5-dihydro-1,3-thiazole-4-carboxylic acid
• 2-amino-4,5-dihydro-4-Thiazolecarboxylic acid
• 2-AMINO-4-THIAZOLINIC ACID
• DL-2-Amino-2-thiazoline-4-carboxylic acid
• L-2-AMinothiazoline-4-carboxylic Acid
• (+-)-2-amino-4,5-dihydro-thiazole-4-carboxylic acid
• 2-Amino-2-thiazoline-4-carboxylic acid
• 2-Amino-4-carboxythiazoline
• 2-amino-Delta(2)-thiazoline-4-carboxylic acid
• 2-Aminothiazoline-4-carboxylic Acid
• 4-Thiazolecarboxylic acid,2-amino-4,5-dihydro
• D,L-2-aminothiazoline-4-carboxylic acid
• EINECS 218-433-0
• 2-Iminothiazolidine-4-carboxylic acid
• DL-2-Amino-2-thiazolin-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 2-amino-4,5-dihydro-
• MFCD00010067
• NSC 25069
• 2-AMINO-4-THIAZOLINE-4-CARBOXYLIC ACID
• DL-2-Amino-thiazoline-4-carboxylic acid
• J-010496
• UNII-48431VN59G
• AKOS005145103
• 2-Amino-4-carboxythiazole, 4,5-dihydro-
• FT-0634073
• AS-20115
• DL-2-AMINO-.DELTA.2-THIAZOLINE-4-CARBOXYLIC ACID
• 4-Thiazolecarboxylicacid,2-amino-4,5-dihydro-,(4S)-(9CI)
• 2150-55-2
• DL-2-Aminothiazoline-4-carboxylic Acid
• 2-amino-4,5-dihydro-thiazole-4-carboxylic acid
• D-2-Aminothiazoline-4-carboxylic Acid
• SCHEMBL272903
• 2-Thiazoline-4-carboxylic acid, 2-amino-
• VHPXSBIFWDAFMB-UHFFFAOYSA-N
• 4-Thiazolecarboxylicacid,2-amino-4,5-dihydro-
• AC-076
• NSC-25069
• 2-azanyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid
• CS-0044002
• 2-Amino-4,5-dihydrothiazole-4-carboxylicacid
• DTXSID9024510
• AKOS007930201
• NS00049828
• 48431VN59G
• W-107546
• FT-0662084
• CHEBI:64777
• 2-Amino-4,5-dihydro-1,3-thiazole-4-carboxylic acid #
• NSC25069
• (SR)-2-Amino-4,5-dihydro-1,3-thiazole-4-carboxylic acid
• FT-0662085
• Q27133419
• DL-2-Aminothiazoline-4-carboxylicacid
• DB-329884
• DB-002420
• STL300750
• 2-amino-Delta2-thiazoline-4-carboxylic acid

• MDL： MFCD00010067
• Inchi： 1S/C4H6N2O2S/c5-4-6-2(1-9-4)3(7)8/h2H,1H2,(H2,5,6)(H,7,8)
• InChI Key： VHPXSBIFWDAFMB-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(=O)O)C1

Computed Properties

• Exact Mass: 146.01500
• Monoisotopic Mass: 146.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: -0.4

Experimental Properties

• Color/Form: White powder
• Density: 1.85
• Melting Point: 212 ºC
• Boiling Point: 405.9±55.0°C at 760 mmHg
• Flash Point: 199.3 °C
• Refractive Index: 1.78
• PSA: 100.98000
• LogP: -0.36300
• Solubility: 1 to 5 mg/mL at 73° F (NTP, 1992)

rac 2-Aminothiazoline-4-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives